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Compound of Interest

Compound Name: Boc-Glu-OEt DCHA

Cat. No.: B13821611

Get Quote

Executive Summary
Boc-Glu-OEt·DCHA (N-α-t-Boc-L-glutamic acid α-ethyl ester dicyclohexylamine salt) is a

specialized amino acid derivative utilized primarily in peptide synthesis and medicinal

chemistry. Unlike simple amino acids, this compound is supplied as a dicyclohexylamine

(DCHA) salt. This salt form is engineered to convert the typically oily or unstable free acid

intermediate into a stable, crystalline solid, thereby facilitating purification, handling, and long-

term storage.

This guide provides a definitive technical profile of Boc-Glu-OEt·DCHA, detailing its

physicochemical properties, rigorous storage protocols to prevent hydrolysis or degradation,

and the essential "desalting" methodology required before its application in synthesis.

Chemical Identity & Structural Characterization
Understanding the specific isomerism of this compound is critical, as "Boc-Glu-OEt" implies the

α-ethyl ester, leaving the γ-carboxyl group free for activation or salt formation.
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Parameter Technical Specification

Chemical Name
N-α-t-Butoxycarbonyl-L-glutamic acid α-ethyl

ester dicyclohexylamine salt

Systematic Name

(S)-4-((tert-Butoxycarbonyl)amino)-5-ethoxy-5-

oxopentanoic acid compound with N-

cyclohexylcyclohexanamine (1:[1][2]1)

CAS Number
86938-17-2 (Often indexes the salt; verify

specific CoA)

Molecular Formula
C₁₂H₂₁NO₆[3][4][5] · C₁₂H₂₃N (Total:

C₂₄H₄₄N₂O₆)

Molecular Weight 456.62 g/mol (Salt) / 275.30 g/mol (Free Acid)

Structural Components
Anion: Boc-Glu-OEt (Free γ-COOH) Cation:

Dicyclohexylammonium (DCHA⁺)

2.1 Structural Visualization
The following diagram illustrates the molecular assembly and the specific site of salt formation

(γ-Carboxyl).

Fig 1. Structural assembly of Boc-Glu-OEt·DCHA showing the stabilization of the γ-carboxyl group.
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Physical Appearance & Properties
The DCHA moiety imparts crystallinity to the otherwise lipophilic and non-crystalline free acid.

Physical State: White to off-white crystalline powder.
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Solubility Profile:

Soluble: Methanol (MeOH), Ethanol (EtOH), Dichloromethane (DCM), Chloroform (CHCl₃),

Ethyl Acetate (warm).

Insoluble: Water, Diethyl Ether, Hexane.

Melting Point: Typically exhibits a sharp melting range (e.g., 130°C – 160°C, dependent on

purity), unlike the free acid which is often an oil or low-melting solid.

Hygroscopicity: Low to Moderate. While the DCHA salt is less hygroscopic than the free acid,

it can still absorb atmospheric moisture over time.

Storage Conditions & Stability
Proper storage is paramount to prevent the hydrolysis of the ethyl ester or the loss of the Boc

group.

4.1 Critical Storage Parameters
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Condition Requirement Scientific Rationale

Temperature +2°C to +8°C

Prevents thermal degradation

and ester hydrolysis. Long-

term storage at -20°C is

acceptable but usually

unnecessary for DCHA salts.

Humidity < 40% RH (Desiccated)

Moisture can catalyze the

hydrolysis of the ethyl ester

(saponification) or the removal

of the Boc group (acidolysis if

trace acid is present).

Container Tightly Sealed / Inert

Protects against atmospheric

moisture and CO₂ absorption

(DCHA can absorb CO₂ to

form carbonates).

Light Protect from Light

General precaution for amino

acid derivatives to prevent

photo-oxidation over extended

periods.

4.2 Storage Logic Workflow
Follow this decision tree to ensure integrity upon receipt.
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Fig 2. Decision logic for optimal storage environment.
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Handling & Experimental Protocols
Crucial Note: The DCHA salt cannot be used directly in most peptide coupling reactions

involving the γ-carboxyl group if the coupling reagent (e.g., EDC, HATU) reacts with the amine

of the DCHA. Furthermore, DCHA is a base and can interfere with activation. You must convert

the salt to the free acid prior to use.

5.1 Protocol: Desalting (Liberation of Free Acid)
This protocol extracts the lipophilic free acid into an organic solvent while removing the DCHA

into the aqueous acidic phase.

Reagents:
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Ethyl Acetate (EtOAc)

0.5 M or 1.0 M Potassium Hydrogen Sulfate (KHSO₄) or 10% Citric Acid (Cold). Avoid strong

mineral acids like HCl to prevent Boc removal.

Brine (Saturated NaCl)

Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

Dissolution: Suspend the Boc-Glu-OEt·DCHA salt in Ethyl Acetate (approx. 10 mL per gram).

Acid Wash: Transfer to a separatory funnel. Add an equal volume of cold 0.5 M KHSO₄.

Shake vigorously.

Mechanism:

(Water Soluble).

Separation: Allow layers to separate. The DCHA stays in the aqueous layer (bottom); the

product enters the organic layer (top).

Repeat Wash: Wash the organic layer 2 more times with KHSO₄ to ensure complete removal

of DCHA.

Neutralization/Drying: Wash the organic layer once with Brine. Dry over anhydrous Na₂SO₄.

Isolation: Filter and evaporate the solvent under reduced pressure (Rotavap) at < 40°C.

Result: The residue is the Boc-Glu-OEt free acid (typically a colorless viscous oil), ready for

immediate coupling.

5.2 Desalting Workflow Diagram
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Fig 3. Workflow for converting DCHA salt to reactive free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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